2-(5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-yl)acetic acid

• IUPAC Name: 2-(5-fluoro-2-oxo-3H-benzimidazol-1-yl)acetic acid
• InChI: InChI=1S/C9H7FN2O3/c10-5-1-2-7-6(3-5)11-9(15)12(7)4-8(13)14/h1-3H,4H2,(H,11,15)(H,13,14)
• InChI Key: JNNDPCUHYCZTCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)NC(=O)N2CC(=O)O
• Molecular Formula: C9H7FN2O3
• Molecular Weight: 210.16 g/mol

Description

“2-(5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-yl)acetic acid” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Molecular Structure Analysis

The molecular structure of “2-(5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-yl)acetic acid” includes an imidazole ring, which contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Activity

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anticancer Activity

Indole derivatives have shown potential in the field of oncology. . This suggests that they could be used in the development of new cancer treatments.

Anti-HIV Activity

. This suggests that they could be used in the development of new treatments for HIV.

Antioxidant Activity

. This suggests that they could be used in the development of new treatments for conditions characterized by oxidative stress.

Antimicrobial Activity

. This suggests that they could be used in the development of new antimicrobial agents.

Antitubercular Activity

. This suggests that they could be used in the development of new treatments for tuberculosis.

Antidiabetic Activity

. This suggests that they could be used in the development of new treatments for diabetes.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They have been reported to show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It is known that imidazole derivatives interact with various biological targets to exert their effects .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole derivatives are generally known to be highly soluble in water and other polar solvents , which can impact their bioavailability.

Result of Action

Imidazole derivatives are known to have a broad range of biological activities, suggesting they can have various molecular and cellular effects .

Action Environment

The solubility of imidazole derivatives in water and other polar solvents suggests that the compound’s action, efficacy, and stability could be influenced by the polarity of the environment.